4-(butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-(butanoylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H20N4O3S/c1-3-5-13(21)17-12-8-6-11(7-9-12)15(22)18-16-20-19-14(24-16)10-23-4-2/h6-9H,3-5,10H2,1-2H3,(H,17,21)(H,18,20,22)
• InChI Key: ASHNAWNOJTVDFX-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)COCC

Description

4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of thiadiazole and benzamide, and its unique chemical structure makes it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, studies have suggested that this compound may inhibit certain enzymes and pathways involved in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide can induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. This compound has also been shown to have antimicrobial activity against certain bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its unique chemical structure, which allows for potential applications in various research fields. However, one limitation is the lack of comprehensive studies on its toxicity and potential side effects.

Future Directions

There are several potential future directions for research involving 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide. These include:
1. Further studies on its potential anti-inflammatory and anticancer properties, including its mechanism of action and efficacy in animal models.
2. Studies on its potential antimicrobial properties and its effectiveness against different bacterial strains.
3. Investigation of its potential toxicity and side effects in animal models.
4. Development of new derivatives and analogs of 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide with improved properties and efficacy.
In conclusion, 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is a promising chemical compound with potential applications in various research fields. Further studies are needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide involves several steps. The first step involves the reaction of 2-amino-5-(ethoxymethyl)-1,3,4-thiadiazole with butyryl chloride in the presence of a base to form 2-(butyrylamino)-5-(ethoxymethyl)-1,3,4-thiadiazole. The second step involves the reaction of 2-(butyrylamino)-5-(ethoxymethyl)-1,3,4-thiadiazole with benzoyl chloride in the presence of a base to form the final product, 4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide.

Scientific Research Applications

4-(Butyrylamino)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has potential applications in various research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its potential anti-inflammatory, anticancer, and antimicrobial properties.